6-Isopropylpicolinamide
Overview
Description
6-Isopropylpicolinamide is a chemical compound with the molecular formula C9H12N2O . It has a molecular weight of 164.21 . The compound appears as a white to yellow powder or crystals or liquid .
Molecular Structure Analysis
The InChI code for 6-Isopropylpicolinamide is 1S/C9H12N2O/c1-6(2)7-4-3-5-8(11-7)9(10)12/h3-6H,1-2H3,(H2,10,12) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
6-Isopropylpicolinamide is a white to yellow powder or crystals or liquid . It has a molecular weight of 164.21 . The compound should be stored in an inert atmosphere at room temperature or in a refrigerator .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-Isopropylpicolinamide, focusing on six unique fields:
Pharmaceutical Development
6-Isopropylpicolinamide has shown potential in pharmaceutical research, particularly in the development of novel therapeutic agents. Its unique chemical structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Researchers are exploring its use in creating new medications for treating diseases such as cancer, neurological disorders, and infectious diseases .
Catalysis in Organic Synthesis
In the field of organic chemistry, 6-Isopropylpicolinamide is being investigated as a catalyst for various chemical reactions. Its ability to facilitate reactions under mild conditions makes it valuable for synthesizing complex organic molecules. This application is crucial for the development of new materials, pharmaceuticals, and agrochemicals .
Coordination Chemistry
6-Isopropylpicolinamide is also studied for its role in coordination chemistry. It can act as a ligand, forming stable complexes with metal ions. These complexes are of interest for their potential applications in catalysis, material science, and as models for biological systems. The study of these complexes helps in understanding the behavior of metal-ligand interactions .
Material Science
In material science, 6-Isopropylpicolinamide is being explored for its potential to create new materials with unique properties. Its incorporation into polymer matrices or as a building block in the synthesis of novel materials can lead to the development of advanced materials with specific mechanical, thermal, or electronic properties .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 6-Isopropylpicolinamide is the fungal lipid-transfer protein Sec14p . Sec14p is an attractive antifungal target as it executes essential functions in several pathogenic fungi .
Mode of Action
6-Isopropylpicolinamide interacts with its target, Sec14p, by inhibiting its function
Biochemical Pathways
Given its target, it is likely that it affects lipid transfer and related metabolic pathways in fungi .
Result of Action
Its inhibition of sec14p could potentially disrupt essential metabolic processes in fungi, leading to antifungal effects .
properties
IUPAC Name |
6-propan-2-ylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-6(2)7-4-3-5-8(11-7)9(10)12/h3-6H,1-2H3,(H2,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHFFNZFURKMEOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=CC=C1)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Isopropylpicolinamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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